ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 3-iodo-1-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C7H9IN2O2/c1-3-12-7(11)5-4-10(2)9-6(5)8/h4H,3H2,1-2H3
• InChI Key: VKQPNWRQKHYCFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1I)C
• Molecular Formula: C7H9IN2O2
• Molecular Weight: 280.06 g/mol
• CAS No.: 799835-39-5

Description

Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C7H9IN2O2 and its molecular weight is 280.065. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate has been used in the preparation of new pyrazole derivatives, playing a key role in the synthesis of iodinated isomers and pyrazol-3-one derivatives. This compound serves as a gateway to a variety of original pyrazole series, demonstrating its versatility in chemical synthesis (Guillou & Janin, 2010).

Corrosion Inhibition

In the context of industrial applications, derivatives of this compound have shown promise as corrosion inhibitors for mild steel, a significant aspect for industrial pickling processes. These compounds form adsorbed films on metal surfaces, demonstrating high efficiency and providing insights into the molecular dynamics of corrosion inhibition (Dohare et al., 2017).

Coordination Polymers

This chemical has also been involved in the synthesis of metal coordination polymers. It acted as a bridging ligand in the assembly with zinc and cadmium ions, leading to the formation of chiral coordination polymers with diverse structural properties. This highlights its potential in materials science, particularly in the development of new coordination compounds (Cheng et al., 2017).

Safety and Hazards

Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and washing hands and face thoroughly after handling.

Future Directions

While specific future directions for ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate are not mentioned in the literature, there are ongoing research efforts to develop innovative protocols for the synthesis of pyrazole derivatives. These efforts aim to create eco-friendly methods that offer simple reaction workups.

Mechanism of Action

Target of Action

This compound is a derivative of pyrazole, a heterocyclic compound that has been found to have various biological activities

Mode of Action

Pyrazole derivatives are known to interact with various biological targets, leading to changes in cellular processes

Biochemical Pathways

Pyrazole derivatives have been found to impact a variety of biochemical pathways, depending on their specific structure and targets

Result of Action

Pyrazole derivatives have been associated with a range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects

Biochemical Analysis

Cellular Effects

Pyrazole derivatives have been reported to exhibit a variety of pharmacological effects, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties

Molecular Mechanism

Pyrazole derivatives are known to undergo nucleophilic addition, intramolecular cyclization, elimination, and [1,5]-H shift, resulting in the formation of various pyrazole derivatives

Temporal Effects in Laboratory Settings

The compound is recommended to be stored in a dark place, under an inert atmosphere, at 2-8°C .